2-Hydroxy-1-[(3S,5S,8R,9S,10S,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone

• CAS No.: 567-01-1
• Product Name: 2-Hydroxy-1-[(3S,5S,8R,9S,10S,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• Molecular Formula: C21H34O3
• Molecular Weight: 334.5 g/mol
• IUPAC Name: 2-hydroxy-1-[(3S,5S,8R,9S,10S,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• Standard InChI: InChI=1S/C21H34O3/c1-20-9-7-14(23)11-13(20)3-4-15-16-5-6-18(19(24)12-22)21(16,2)10-8-17(15)20/h13-18,22-23H,3-12H2,1-2H3/t13-,14-,15-,16-,17-,18+,20-,21-/m0/s1
• Standard InChIKey: CYKYBWRSLLXBOW-VTBMCCKRSA-N
• Isomeric SMILES: C[C@]12CC[C@@H](C[C@@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@@H]4C(=O)CO)C)O
• SMILES: CC12CCC(CC1CCC3C2CCC4(C3CCC4C(=O)CO)C)O
• Canonical SMILES: CC12CCC(CC1CCC3C2CCC4(C3CCC4C(=O)CO)C)O
• Description: Neuroactive steroids (widely known as neurosteroids), including progesterone (Item No.15876) and several of its metabolites, have been shown to mediate some of their physiological effects though a modulatory site on GABAA receptors. Epiallopregnanolone is a metabolite of progesterone and a 3β-isomer of allopregnanolone (Item No. 16930), which has been shown to enhance GABA neurotransmission. Epiallopregnanolone is inactive as a GABAA receptor modulator and is used as a control substance to examine GABA neurotransmission.
• Synonyms: 3β,21-Dihydroxy-5α-pregnan-20-one; (3β,5α)- 3,21-Dihydroxypregnan-20-one; Epiallopregnanolone
• PubChem Compound: 11877475
• Last Modified: Nov 11 2021